Cas no 1935334-92-1 (8-Methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile)

• Product Name: 8-Methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile
• CAS No: 1935334-92-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6199728
• PubChem ID: 131071543
• Update Time: 2025-05-30

8-Methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile
• 1935334-92-1
• EN300-700034
• 8-Methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile

• Inchi： 1S/C10H13NO2/c1-12-7-5-10(8(6-11)13-10)9(7)3-2-4-9/h7-8H,2-5H2,1H3
• InChI Key： BFVASLLMEHSVHM-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CC(C12CCC1)OC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.6Ų

Additional information on 8-Methoxy-1-oxadispiro[2.0.3^{4}.2^{3}]nonane-2-carbonitrile

8-Methoxy-1-Oxadispiro[2.0.3⁴.2³]Nonane-2-Carbonitrile: A Comprehensive Overview

8-Methoxy-1-Oxadispiro[2.0.3⁴.2³]Nonane-2-Carbonitrile, with the CAS registry number CAS 1935334-92-1, is a complex organic compound characterized by its unique spirocyclic structure and functional groups. This compound belongs to the class of spiro compounds, which are known for their structural diversity and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 8-Methoxy-1-Oxadispiro[2.0.3⁴.2³]Nonane-2-Carbonitrile comprises a spiro system with two fused rings: a five-membered ring and a six-membered ring. The presence of an oxygen atom in the five-membered ring (as part of the oxadispiro system) introduces additional complexity to the molecule, enhancing its reactivity and potential for functionalization. The methoxy group (-OCH₃) attached at position 8 and the cyano group (-CN) at position 2 further diversify its chemical properties, making it a versatile building block for organic synthesis.

Recent studies have highlighted the importance of spirocyclic compounds like CAS 1935334-92-1 in drug discovery due to their ability to mimic natural product frameworks. The spiro system provides a rigid structure that can be exploited to design molecules with specific bioactivities, such as enzyme inhibition or receptor binding affinity. Researchers have also explored the use of this compound as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 8-Methoxy-1-Oxadispiro[2.0.3⁴.2³]Nonane-2-Carbonitrile typically involves multi-step organic reactions, including cyclization, oxidation, and functional group transformations. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to construct such complex structures with high stereochemical control.

In terms of applications, this compound has shown promise in several areas. Its cyano group (-CN) can act as an electron-withdrawing substituent, making it useful in designing electrophilic reagents or intermediates for organic transformations. Additionally, the methoxy group (-OCH₃) can participate in hydrogen bonding interactions, which is advantageous in designing bioactive molecules with improved solubility and permeability.

Preliminary biological evaluations of CAS 1935334-92-1 have demonstrated moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug development programs. Ongoing research is focused on optimizing its bioactivity through structural modifications and exploring its mechanism of action at the molecular level.

In conclusion, 8-Methoxy-1-Oxadispiro[2.0.3⁴.2³]Nonane-2-Carbonitrile (CAS 1935334-92-1) represents an intriguing example of a spirocyclic compound with diverse functional groups and promising applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel chemical entities with tailored properties.